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Compound of Interest

Compound Name: Isopropyl salicylate

Cat. No.: B150150 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical component of laboratory operations.

Isopropyl salicylate, a combustible liquid that can cause skin and serious eye irritation,

requires careful handling and adherence to established disposal protocols to protect both

laboratory personnel and the environment.[1][2][3] This guide provides essential, step-by-step

procedures for the proper disposal of isopropyl salicylate, aligning with general best practices

for hazardous waste management in a laboratory setting.

Immediate Safety and Handling
Before beginning any disposal process, it is imperative to consult the Safety Data Sheet (SDS)

for isopropyl salicylate. The SDS provides comprehensive information on hazards, handling,

and emergency procedures.[1][2][3] When handling isopropyl salicylate, always wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.[1][4] Ensure that work is conducted in a well-ventilated area to avoid

inhalation of vapors.[2][3]

Isopropyl Salicylate Properties and Hazards
A clear understanding of the properties of isopropyl salicylate is fundamental to its safe

management.
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Property Value Citation

Physical State Liquid [2][3]

Appearance Clear, colorless to yellow liquid [1][2][3]

Flash Point > 93 °C / > 199.4 °F [2]

Specific Gravity 1.060 [2]

Hazards

Combustible liquid, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation

[2][3]

Step-by-Step Disposal Procedure
The disposal of isopropyl salicylate should be managed through your institution's hazardous

waste program, which operates in compliance with local, state, and federal regulations such as

the Resource Conservation and Recovery Act (RCRA) in the United States.[5][6] Direct

disposal of isopropyl salicylate down the drain or in regular trash is strictly prohibited.[5][6][7]

Waste Identification and Classification: Treat all unwanted isopropyl salicylate, including

contaminated materials, as hazardous waste.[8] Based on its properties, it is classified as a

hazardous waste.[3]

Container Selection and Management:

Use a chemically compatible container for waste collection. Plastic containers are often

preferred for hazardous waste when compatibility is not an issue, though glass may also

be suitable.[6][9] The container must be in good condition, free from leaks, and have a

secure, screw-on cap.[5][10]

Do not mix isopropyl salicylate with incompatible waste streams. It is incompatible with

strong oxidizing agents, acids, and bases.[2][4] Segregate waste based on chemical

compatibility to prevent dangerous reactions.[5][11]

Labeling:
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Clearly label the waste container with the words "Hazardous Waste."[6]

The label must include the full chemical name, "Isopropyl Salicylate," and the

approximate quantity or concentration. Avoid using abbreviations or chemical formulas.[6]

Indicate the date of waste generation (the date you first added waste to the container).[6]

[10]

Include the name of the principal investigator and the laboratory location.[6]

Accumulation and Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.[9]

The storage area should be away from heat sources, open flames, and direct sunlight.[2]

[3][12]

Utilize secondary containment, such as a chemically resistant tray, to capture any potential

leaks or spills.[5][10] The secondary container should be able to hold 110% of the volume

of the primary container.[10]

Keep the waste container closed at all times, except when adding waste.[9][10]

Arranging for Disposal:

Once the container is full or has reached the accumulation time limit set by your institution

(e.g., 90 days), arrange for its collection by your institution's Environmental Health and

Safety (EHS) or equivalent department.[10]

Follow your institution's specific procedures for requesting a hazardous waste pickup,

which may involve submitting an online form or contacting the EHS office directly.[6]

Spill Management
In the event of a spill, immediately alert personnel in the area. For small spills, absorb the

material with an inert absorbent, such as vermiculite or sand.[2][3] Collect the absorbent

material and any contaminated items into a suitable container for disposal as hazardous waste.
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[2][3] For larger spills, evacuate the area and contact your institution's emergency response

team.

Disposal Workflow for Isopropyl Salicylate
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of isopropyl salicylate in a laboratory setting.
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Caption: Workflow for the proper disposal of isopropyl salicylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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